Cas no 2171376-44-4 (3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid)

• Product Name: 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid
• CAS No: 2171376-44-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6574058
• PubChem ID: 165512917
• Update Time: 2025-10-23

3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid
• 3-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidin-2-yl}propanoic acid
• 2171376-44-4
• EN300-1549305

• Inchi： 1S/C26H30N2O5/c1-17(15-24(29)28-14-6-7-18(28)12-13-25(30)31)27-26(32)33-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,17-18,23H,6-7,12-16H2,1H3,(H,27,32)(H,30,31)/t17-,18?/m1/s1
• InChI Key： FROZPDCRFJPLEY-QNSVNVJESA-N
• SMILES： O=C(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CCC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid

3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic Acid (CAS No. 2171376-44-4): A Comprehensive Overview

3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid (CAS No. 2171376-44-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the development of novel therapeutic agents.

The structure of 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid is characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions. The Fmoc group can be efficiently removed under mild basic conditions, allowing for the sequential addition of amino acids to form the desired peptide chain.

Recent studies have highlighted the importance of this compound in the development of bioactive peptides. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acid derivatives, including 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid, are essential for the synthesis of peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its applications in peptide synthesis, 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid has been explored for its potential use in drug delivery systems. A 2021 study in the International Journal of Pharmaceutics reported that this compound can be used to modify drug carriers, enhancing their targeting efficiency and reducing off-target effects. This makes it a valuable tool in the development of more effective and safer therapeutic agents.

The synthesis of 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid involves several steps, including the protection of the amino group with the Fmoc group, followed by the formation of the pyrrolidine ring and the introduction of the propanoic acid moiety. The purity and yield of this compound are critical factors that influence its effectiveness in downstream applications. Advanced purification techniques, such as high-performance liquid chromatography (HPLC), are often employed to ensure high purity levels.

The physical and chemical properties of 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid have been extensively studied. It is a white crystalline solid with a molecular weight of 465.55 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in various chemical reactions and biological assays.

In terms of safety, 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that Fmoc derivatives can be sensitive to moisture and light, and should be stored under appropriate conditions to maintain their stability.

The future prospects for 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}propanoic acid are promising. Ongoing research is focused on optimizing its use in peptide synthesis and drug delivery systems, as well as exploring its potential applications in other areas such as materials science and biotechnology. As new techniques and methodologies continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various challenges.

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